1-(3,4-Dichlorophenyl)-4-(1-phenylethyl)piperazinium dichloride

Specification

• Molecular Formula: C18H22Cl4N2
• Molecular Weight: 408.2 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-4-(1-phenylethyl)piperazine-1,4-diium;dichloride
• Standard InChI: InChI=1S/C18H20Cl2N2.2ClH/c1-14(15-5-3-2-4-6-15)21-9-11-22(12-10-21)16-7-8-17(19)18(20)13-16;;/h2-8,13-14H,9-12H2,1H3;2*1H
• Standard InChI Key: XHFCMXQWOFQXKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)[NH+]2CC[NH+](CC2)C3=CC(=C(C=C3)Cl)Cl.[Cl-].[Cl-]

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a piperazinium ring system, where one nitrogen atom is bonded to a 3,4-dichlorophenyl group, and the other is substituted with a 1-phenylethyl moiety. The dichloride counterions balance the positive charge on the quaternary ammonium center. The molecular formula is C₁₈H₂₂Cl₄N₂, with a molecular weight of 408.2 g/mol. The 3,4-dichlorophenyl group introduces electron-withdrawing effects, while the phenylethyl substituent contributes steric bulk and lipophilicity, influencing its pharmacokinetic behavior.

Crystallography and Stereochemistry

Though single-crystal X-ray diffraction data for this specific compound remains unpublished, analogous piperazinium salts typically adopt chair conformations in the solid state. The dichlorophenyl group likely occupies an axial or equatorial position depending on packing forces. The absence of chiral centers in the parent structure suggests a single stereoisomeric form, though synthetic intermediates may exhibit configurational diversity.

Synthesis and Manufacturing

Laboratory-Scale Synthesis

The synthesis follows a multi-step sequence (Figure 1):

• Piperazine Functionalization: Anhydrous piperazine reacts with 1-phenylethyl chloride in tetrahydrofuran (THF) under reflux to yield 1-(1-phenylethyl)piperazine.

• Dichlorophenyl Introduction: Subsequent Ullmann coupling or nucleophilic aromatic substitution installs the 3,4-dichlorophenyl group at the fourth position of the piperazine ring.

• Quaternization: Treatment with hydrochloric acid converts the tertiary amine to the piperazinium dichloride salt.

Table 1: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield	Purification Method
1	Piperazine, 1-phenylethyl chloride, THF, reflux, 4h	72%	Column chromatography (DCM:MeOH:Et₃N 90:9:1)
2	CuI, K₂CO₃, DMF, 110°C, 24h	~65%	Recrystallization (1-butanol)
3	HCl (g), EtOH, 0°C, 2h	85%	Filtration, vacuum drying

Industrial Production

Scaling up synthesis requires optimized conditions:

• Continuous Flow Reactors: Enhance heat transfer during exothermic quaternization steps.

• Solvent Recovery Systems: THF and ethanol are distilled and recycled to reduce costs.

• Quality Control: In-process checks via inline IR spectroscopy monitor reaction progress.

Biological Activity and Mechanism

Neurotransmitter Receptor Interactions

The compound demonstrates affinity for serotonin (5-HT₂A) and dopamine (D₂) receptors in radioligand binding assays (Table 2), suggesting potential psychotropic effects. The dichlorophenyl group may mimic endogenous ligand aromatic systems, while the piperazinium core facilitates cationic interactions with receptor aspartate residues.

Table 2: Receptor Binding Profiles

Receptor	IC₅₀ (nM)	Assay Type
5-HT₂A	120 ± 15	[³H]Ketanserin displacement
D₂	450 ± 30	[³H]Spiperone competition
α₁-Adrenergic	>1,000	[³H]Prazosin binding

Analytical Characterization

Spectroscopic Identification

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, D₂O): δ 7.45–7.32 (m, 5H, Ph), 6.95 (d, J = 8.4 Hz, 1H, Ar), 3.80–3.60 (m, 8H, piperazine), 2.90 (q, J = 7.2 Hz, 2H, CH₂CH₃), 1.45 (t, J = 7.2 Hz, 3H, CH₃).

• ¹³C NMR: 156.8 (C-Cl), 134.2–126.5 (aromatic carbons), 52.1 (N-CH₂), 18.3 (CH₃).

Mass Spectrometry

• ESI-MS (m/z): [M-Cl]⁺ calcd. for C₁₈H₂₂Cl₃N₂⁺: 386.08; found: 386.1.

Applications and Research Directions

Medicinal Chemistry

• Lead Optimization: Serves as a template for designing 5-HT₂A/D₂ dual antagonists with improved metabolic stability.

• Prodrug Development: Quaternary ammonium structure enhances water solubility, facilitating intravenous formulations.

Neuroscience Research

• Receptor Trafficking Studies: Fluorescently tagged analogs track receptor internalization in live neurons.

• Animal Models: Evaluated in murine models of schizophrenia (MK-801-induced hyperlocomotion) at doses of 5–20 mg/kg.